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Compound of Interest

3-Cyano-2-methylphenylboronic
Compound Name: d
aci

Cat. No.: B1371275

An In-depth Technical Guide to 3-Cyano-2-
methylphenylboronic Acid

Abstract: This technical guide provides a comprehensive overview of 3-Cyano-2-
methylphenylboronic acid, a key organoboron compound utilized extensively in organic
synthesis and medicinal chemistry. The document details its fundamental physical and
chemical properties, explores its reactivity with a focus on the Suzuki-Miyaura cross-coupling
reaction, and outlines its applications as a versatile synthetic intermediate. Furthermore, this
guide provides essential information on safe handling, storage, and stability to ensure its
effective and secure use in a laboratory setting. Designed for researchers, chemists, and
professionals in drug development, this paper synthesizes technical data with practical insights
to serve as an authoritative resource.

Introduction

3-Cyano-2-methylphenylboronic acid, with CAS number 313546-19-9, is a substituted
arylboronic acid that has emerged as a valuable building block in modern synthetic chemistry.
[1][2] Its structure, featuring a phenyl ring functionalized with a boronic acid group, a cyano
group, and a methyl group, provides a unique combination of reactivity and steric/electronic
properties. Organoboron compounds, and boronic acids in particular, are cornerstones of
carbon-carbon bond formation, largely due to their stability, low toxicity, and exceptional utility
in palladium-catalyzed cross-coupling reactions.[3][4]
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The presence of the boronic acid moiety [-B(OH)z] makes this compound a prime substrate for
the Suzuki-Miyaura reaction, a Nobel Prize-winning method for synthesizing biaryls, which are
common motifs in pharmaceuticals.[5] The cyano and methyl substituents modulate the
electronic nature of the aromatic ring, influencing the compound's reactivity and allowing for the
precise construction of complex molecular architectures. This guide offers an in-depth analysis
of its properties and applications, providing the scientific community with a foundational
understanding of this important reagent.

Physicochemical Properties

A thorough understanding of a reagent's physicochemical properties is fundamental to its
successful application in research and development.

General Information

The core identifiers and structural details for 3-Cyano-2-methylphenylboronic acid are
summarized below.

Property Value Source(s)
CAS Number 313546-19-9 [1][2][6]
Molecular Formula CsHsBNO:2 [21[71[8]
Molecular Weight 160.97 g/mol [21[719]
Synonyms (3-Cyano-2- [10]

methylphenyl)boronic acid

SMILES B(C1=C(C(=CC=C1)C#N)C) "
(0)0

FBHYTUYMTRDCOI-
InChliKey [8]
UHFFFAOYSA-N

Physical Properties

The physical characteristics of 3-Cyano-2-methylphenylboronic acid are critical for
determining appropriate reaction conditions and purification methods.
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Property Value Notes Source(s)
) ) Based on typical
White to off-white
Appearance appearance of
powder/crystal ) )
arylboronic acids.
N ) Predicted value at 760
Boiling Point 359.8 £52.0 °C [71[11]
mmHg.
Density 1.20 £ 0.1 g/cm3 Predicted value. [7]
Insoluble in water,
. _ General property of
Solubility soluble in many [11]

arylboronic acids.

organic solvents.

Chemical Properties and Reactivity

The synthetic utility of 3-Cyano-2-methylphenylboronic acid is dictated by the interplay of its
three functional groups. The boronic acid is the primary reactive site for cross-coupling, while
the cyano and methyl groups provide electronic and steric influence.

The Suzuki-Miyaura Cross-Coupling Reaction

The most prominent application of this compound is in the Suzuki-Miyaura cross-coupling
reaction, which forges a new carbon-carbon bond between the boronic acid-bearing carbon
and an sp2-hybridized carbon of an organic halide or triflate. This reaction is renowned for its
mild conditions, functional group tolerance, and high yields.

The catalytic cycle involves three primary steps:

o Oxidative Addition: The palladium(0) catalyst inserts into the carbon-halide bond of the
coupling partner (e.g., an aryl bromide).

o Transmetalation: The organic group from the boronic acid is transferred to the palladium
center, displacing the halide. This step is typically facilitated by a base.

e Reductive Elimination: The two organic fragments are eliminated from the palladium center,
forming the new C-C bond and regenerating the palladium(0) catalyst.
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Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction

Click to download full resolution via product page

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Representative Suzuki-Miyaura
Coupling

This protocol is a generalized procedure and should be optimized for specific substrates.

o Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon
or Nitrogen), combine 3-Cyano-2-methylphenylboronic acid (1.0 eq), the aryl halide
coupling partner (1.1 eq), and a palladium catalyst such as Pd(PPhs)4 (0.02-0.05 eq).

e Solvent and Base Addition: Add a suitable degassed solvent (e.g., a mixture of toluene and
water or dioxane) followed by an aqueous solution of a base, such as 2M sodium carbonate
(Na2CO0:3) or potassium carbonate (K2COs) (2.0-3.0 eq).

o Reaction Execution: Heat the reaction mixture with vigorous stirring to a temperature
between 80-110 °C. Monitor the reaction progress using an appropriate analytical technique,
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such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS).

o Workup and Purification: Upon completion, cool the mixture to room temperature and dilute it
with an organic solvent like ethyl acetate. Wash the organic layer with water and brine, then
dry it over anhydrous sodium sulfate (Na=SOa). After filtration, concentrate the solvent under
reduced pressure. Purify the crude product using column chromatography on silica gel to
yield the desired biaryl compound.

Applications in Research and Drug Development

The unique substitution pattern of 3-Cyano-2-methylphenylboronic acid makes it a valuable
intermediate in the synthesis of complex organic molecules, particularly within the
pharmaceutical industry.

o Pharmaceutical Intermediates: Boronic acids are crucial for synthesizing biologically active
compounds.[5] They are key components in the development of various therapeutic agents,
including kinase inhibitors, anti-cancer agents, and HIV protease inhibitors.[5] The boronic
acid functional group itself is a feature in several FDA-approved drugs, such as Bortezomib
(Velcade), a proteasome inhibitor for treating multiple myeloma.[4][12]

» Building Block in Synthesis: This compound serves as a versatile reagent for introducing the
3-cyano-2-methylphenyl moiety into larger molecules. This is essential for structure-activity
relationship (SAR) studies, where systematic modifications of a lead compound are
performed to optimize its pharmacological profile.[3]

o Materials Science: Arylboronic acids are also used in the development of organic electronics
and sensors, where their ability to form covalent bonds and interact with other molecules is
exploited.

Handling, Storage, and Safety

Proper handling and storage are imperative to maintain the integrity of 3-Cyano-2-
methylphenylboronic acid and to ensure laboratory safety.

Safety Profile and Hazard Information
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Based on available safety data sheets, this compound presents several hazards.

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory
irritation).[13][14]

» Signal Word: Warning.[13][14]

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[13]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and safety glasses or a face shield.[13][15][16]

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.[15][16][17]

o Exposure Avoidance: Avoid direct contact with skin and eyes.[13][17] In case of accidental
contact, rinse the affected area thoroughly with water and seek medical attention if irritation
persists.[13][15]

» Fire Safety: Keep away from sources of ignition. Use appropriate extinguishing media such
as dry chemical, sand, or alcohol-resistant foam in case of a fire.[17]

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[15][17] The recommended storage temperature is refrigerated, between 2°C and 8°C.
[2][18]

o Atmosphere: For long-term stability and to prevent potential degradation (deboronation),
storage under an inert atmosphere (e.g., Argon or Nitrogen) is advised.[2]

» Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[15][16]
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Conclusion

3-Cyano-2-methylphenylboronic acid is a highly versatile and valuable reagent in the field of
organic chemistry. Its well-defined reactivity, particularly in Suzuki-Miyaura cross-coupling,
makes it an indispensable tool for the synthesis of complex molecules in pharmaceutical and
materials science research. A comprehensive understanding of its physical properties, chemical
behavior, and safety protocols, as detailed in this guide, is essential for its effective and safe
utilization. As the demand for sophisticated molecular architectures continues to grow, the
importance of specialized building blocks like 3-Cyano-2-methylphenylboronic acid will
undoubtedly increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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